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Introduction
Tricyclodecane dimethanol diacrylate (TCDDMDA) is a difunctional acrylate monomer

recognized for its unique tricyclic aliphatic structure, which imparts a range of desirable

properties to the polymers derived from it. This technical guide provides a comprehensive

overview of the core fundamental properties of TCDDMDA, its synthesis, polymerization

behavior, and key applications, with a focus on data relevant to research and development.

Chemical and Physical Properties
TCDDMDA is a colorless to pale yellow, clear liquid at room temperature.[1] Its rigid and bulky

tricyclic structure is a key determinant of its physical and chemical characteristics.

Table 1: Physical and Chemical Properties of
Tricyclodecane Dimethanol Diacrylate
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Property Value Reference

Chemical Structure [2][3]

CAS Number 42594-17-2 [2][4][5]

Molecular Formula C₁₈H₂₄O₄ [2][4][6]

Molecular Weight 304.38 g/mol [2][3][4][7]

Density 1.1 g/mL at 25 °C [4][5][6][7]

Boiling Point 396.5 °C at 760 mmHg [4]

Flash Point 192.2 °C (378 °F) [4][6]

Refractive Index n20/D 1.506 [5][6][7][8]

Viscosity 110-160 cps at 25 °C [1]

Melting Point < -80 °C

Glass Transition Temperature

(Tg)

High (Specific value depends

on the polymer)
[9]

Water Solubility 9.78 mg/L at 20.33 °C [10]

Solubility in Organic Solvents

Good solubility in common

organic solvents like ethanol

and acetone.

[10]

Synthesis and Reactivity
TCDDMDA is typically synthesized through the esterification of tricyclodecane dimethanol

(TCDDM) with acrylic acid or its derivatives. The precursor, TCDDM, is produced via a two-step

process involving the hydroformylation of dicyclopentadiene (DCPD) to tricyclodecane

dialdehyde, followed by hydrogenation.[11]

The reactivity of TCDDMDA is primarily governed by its two acrylate functional groups, which

readily undergo free-radical polymerization when exposed to an initiator, such as UV light or

heat in the presence of a peroxide.[12] This difunctionality allows it to act as a crosslinking
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agent, forming a three-dimensional polymer network. The bulky tricyclodecane core provides

steric hindrance, which can influence the polymerization rate.[11]

Experimental Protocols
The following are detailed methodologies for determining the key physical properties of

TCDDMDA, based on established ASTM standards.

Determination of Density
The density of TCDDMDA can be determined using a hydrometer, pycnometer, or a digital

density meter according to ASTM D1298.

Apparatus: Hydrometer, hydrometer cylinder, thermometer, and a constant-temperature bath.

Procedure:

The hydrometer cylinder is filled with the TCDDMDA sample.

The hydrometer is gently lowered into the sample until it floats freely.

The temperature of the sample is stabilized to the desired measurement temperature

(e.g., 25 °C) using the constant-temperature bath.

Once the temperature is stable and the hydrometer is stationary, the density reading is

taken at the point where the principal surface of the liquid cuts the hydrometer scale.

The observed temperature is recorded, and the density reading is corrected to the

reference temperature if necessary.

Determination of Kinematic Viscosity
The kinematic viscosity of TCDDMDA can be measured using a glass capillary viscometer

according to ASTM D445.

Apparatus: Calibrated glass capillary viscometer (e.g., Ubbelohde type), a constant-

temperature bath, a stopwatch, and a suction bulb.

Procedure:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/product/b213109
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13828086?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The viscometer is cleaned with a suitable solvent and dried thoroughly.

The TCDDMDA sample is filtered to remove any particulate matter.

The sample is introduced into the viscometer.

The viscometer is placed in a constant-temperature bath set to the desired temperature

(e.g., 25 °C) and allowed to equilibrate for at least 30 minutes.

The sample is drawn up through the capillary to a point above the upper timing mark using

the suction bulb.

The time taken for the liquid meniscus to flow between the upper and lower timing marks

is measured with the stopwatch.

The measurement is repeated, and the average flow time is used to calculate the

kinematic viscosity by multiplying it by the viscometer calibration constant.

Determination of Flash Point
The flash point of TCDDMDA can be determined using a Pensky-Martens closed-cup tester

following ASTM D93.

Apparatus: Pensky-Martens closed-cup tester, which includes a test cup, a lid with a shutter

mechanism, a stirrer, a heat source, and an ignition source (gas flame or electric igniter).

Procedure:

The sample cup is filled with TCDDMDA to the specified level.

The lid is placed on the cup, and the assembly is heated at a slow, constant rate while the

sample is continuously stirred.

At specified temperature intervals, the stirring is stopped, and the ignition source is applied

by opening the shutter.

The flash point is the lowest temperature at which the application of the ignition source

causes the vapors above the liquid to ignite with a distinct flash inside the cup.
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Determination of Refractive Index
The refractive index of TCDDMDA can be measured using a refractometer according to ASTM

D542.

Apparatus: A refractometer (e.g., an Abbe refractometer), a light source (typically a sodium

lamp), and a means of temperature control.

Procedure:

The refractometer is calibrated using a standard of known refractive index.

A few drops of the TCDDMDA sample are placed on the prism of the refractometer.

The prisms are closed, and the sample is allowed to come to the desired temperature

(e.g., 20 °C).

The light source is positioned, and the refractometer is adjusted until the dividing line

between the light and dark fields is sharp and centered in the crosshairs of the eyepiece.

The refractive index is read directly from the instrument's scale.

Visualizations
Structure-Property-Application Relationship of
TCDDMDA
The following diagram illustrates the logical relationship between the chemical structure of

TCDDMDA, its resulting fundamental properties, and its diverse applications.
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Structure-Property-Application Relationship of TCDDMDA

Free-Radical Polymerization Workflow of TCDDMDA
This diagram outlines the key stages of the free-radical polymerization process that TCDDMDA

undergoes.
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Free-Radical Polymerization Workflow of TCDDMDA

Applications
The unique combination of properties derived from its tricyclic structure makes TCDDMDA a

valuable monomer in a variety of high-performance applications.
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UV-Curable Coatings: Its rapid curing speed, good adhesion, and the chemical resistance it

imparts make it suitable for protective and decorative coatings.[8][13]

3D Printing: The low polymerization shrinkage of TCDDMDA is critical for producing

dimensionally accurate and stable 3D printed parts.[12][13]

Adhesives and Sealants: It enhances the bonding strength and thermal stability of adhesive

formulations.[8][12]

Dental and Orthopedic Resins: TCDDMDA is used in dental composites and orthopedic

materials due to its biocompatibility, mechanical strength, and wear resistance.[5][13][14]

Optical Coatings: The high refractive index of polymers containing TCDDMDA makes it a

suitable component for optical coatings and lenses.[5][8][11]

Safety and Toxicology
TCDDMDA is classified as a skin sensitizer and may cause an allergic skin reaction.[15] It is

also considered toxic to aquatic life with long-lasting effects.[16] Appropriate personal

protective equipment, including gloves and eye protection, should be used when handling this

chemical. For detailed safety information, refer to the manufacturer's Safety Data Sheet (SDS).

Table 2: Toxicological Data for Tricyclodecane
Dimethanol Diacrylate

Test Species Route Result Reference

LD50 Rat Oral >2000 mg/kg [15]

LD50 Rat Dermal >2000 mg/kg [15]

Conclusion
Tricyclodecane dimethanol diacrylate is a versatile and high-performance monomer with a

unique set of properties conferred by its rigid, tricyclic aliphatic structure. Its low shrinkage, high

refractive index, and the excellent thermal and mechanical properties of its polymers make it a

key component in advanced materials for a wide range of applications, from industrial coatings
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to biomedical devices. A thorough understanding of its fundamental properties and handling

requirements is essential for its effective and safe use in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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